Cas no 681247-82-5 (2-Pyrrolidineethanamine,1-(1-methylethyl)-,(2S)-(9CI))

• Product Name: 2-Pyrrolidineethanamine,1-(1-methylethyl)-,(2S)-(9CI)
• CAS No: 681247-82-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 1019924
• Update Time: 2022-07-26

2-Pyrrolidineethanamine,1-(1-methylethyl)-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineethanamine,1-(1-methylethyl)-,(2S)-(9CI)
• 2-Pyrrolidineethanamine, 1-(1-methylethyl)-, (2S)-

• Inchi： 1S/C9H20N2/c1-8(2)11-7-3-4-9(11)5-6-10/h8-9H,3-7,10H2,1-2H3/t9-/m0/s1
• InChI Key： QYKOAEKWTUSAHH-VIFPVBQESA-N
• SMILES： N1(C(C)C)CCC[C@H]1CCN

Computed Properties

• Exact Mass: 156.163
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2